N-(5-((2-(benzo[d][1,3]dioxol-5-ylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)thiophene-2-carboxamide

• IUPAC Name: N-[5-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H12N4O4S3/c21-13(17-9-3-4-10-11(6-9)24-8-23-10)7-26-16-20-19-15(27-16)18-14(22)12-2-1-5-25-12/h1-6H,7-8H2,(H,17,21)(H,18,19,22)
• InChI Key: ZKHGOPCSXKVXPK-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CSC3=NN=C(S3)NC(=O)C4=CC=CS4
• Molecular Formula: C16H12N4O4S3
• Molecular Weight: 420.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a thiadiazole ring, a thiophene ring, and a benzo[d][1,3]dioxol-5-yl group. These groups are common in many pharmaceuticals and biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is quite complex. It includes a thiadiazole ring, which is a five-membered ring containing three nitrogen atoms and two sulfur atoms. Attached to this ring is a thiophene ring, a five-membered ring with four carbon atoms and a sulfur atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the conditions under which it’s studied. Without specific information, it’s difficult to provide an accurate analysis.

Scientific Research Applications

Crystal Structure Analysis

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Detection of Carcinogenic Lead

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Antitumor Activities

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Inhibition of VEGFR1

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Anticonvulsant Activity

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Synthesis of Novel Derivatives

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Safety and Hazards

As with any compound, the safety and hazards would depend on many factors, including its physical and chemical properties, how it’s used, and in what quantities. Without specific studies, it’s impossible to provide an accurate assessment.

Future Directions

Given the potential biological activity of similar compounds, it would be interesting to conduct further studies on this compound. These could include synthesis and characterization studies, as well as biological assays to determine its potential therapeutic effects.